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Compound of Interest

2(1H)-Pyrimidinone, 5-(4-
Compound Name:
methylphenoxy)-

Cat. No.: B13272508

Get Quote

Abstract & Scope

This technical guide details the synthesis of 5-(4-methylphenoxy)-2(1H)-pyrimidinone
(Compound 1), a privileged scaffold in the development of HIV non-nucleoside reverse
transcriptase inhibitors (NNRTIs) and agrochemical fungicides.

While classical methods rely on the condensation of unstable 2-aryloxymalonaldehydes with
urea, this protocol recommends a modern, two-step convergent strategy utilizing Copper(l)-
catalyzed Ullmann-type etherification. This approach offers superior reproducibility, avoids the
handling of volatile/unstable aldehydes, and utilizes commercially available 5-bromo-2-
methoxypyrimidine.

Retrosynthetic Analysis & Strategy

The structural integrity of the 5-phenoxy-2-pyrimidinone core is best preserved by forming the
diaryl ether linkage before revealing the sensitive lactam (pyrimidinone) functionality.

Strategic Rationale
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e Path A (Recommended): Coupling of 5-bromo-2-methoxypyrimidine with p-cresol. The 2-
methoxy group acts as a "masked" carbonyl, preventing N-arylation during the coupling step
and is easily hydrolyzed under acidic conditions.

o Path B (Classical): Condensation of urea with a 2-aryloxymalonaldehyde surrogate. This
route is reserved for bulk scale-up where raw material cost is the primary driver, despite
lower operational stability.

5-Bromo-2-methoxypyrimidine p-Cresol

Ullmann Coupling
(Cul, Ligand)

Intermediate: 2-Methoxy-5-(4-methylphenoxy)pyrimidine

Acidic Hydrolysis
(HCI/MeORH)

Target: 5-(4-methylphenoxy)-2(1H)-pyrimidinone

Click to download full resolution via product page
Figure 1: Retrosynthetic disconnection highlighting the masked-lactam strategy.

Experimental Protocol

Method A: The "Masked Lactam" Route (Recommended)
Step 1: Ullmann Coupling

Reaction: 5-Bromo-2-methoxypyrimidine + p-Cresol

2-Methoxy-5-(4-methylphenoxy)pyrimidine
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Equiv.[1][2][3]

Reagent MW ( g/mol) 4] Amount Role

5-Bromo-2-

methoxypyrimidi 188.99 1.0 1.89 g (10 mmol)  Electrophile

ne

p-Cresol 108.14 1.2 1.30 g (12 mmol)  Nucleophile

Copper(l) lodide

190.45 0.1 190 mg Catalyst
(Cul)
N,N- .
) ) 103.12 0.2 206 mg Ligand

Dimethylglycine

Cesium

Carbonate 325.82 2.0 6.52¢g Base

(Cs2C03)

1,4-Dioxane - - 20 mL Solvent
Procedure:

e Setup: In a 100 mL Schlenk tube equipped with a magnetic stir bar, combine 5-bromo-2-
methoxypyrimidine, p-cresol, Cul, N,N-dimethylglycine, and Cs2COs.

 Inert Atmosphere: Evacuate and backfill with nitrogen (3 cycles). Add anhydrous 1,4-dioxane
via syringe.

o Reaction: Seal the tube and heat to 110°C for 16—20 hours. The mixture will turn a deep
blue/green color.

e Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting bromide (Rf ~0.6) should
disappeatr, yielding the product (Rf ~0.4).

o Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and filter through a pad of
Celite to remove inorganic salts. Wash the filtrate with water (2 x 30 mL) and brine (30 mL).
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 Purification: Dry over Na=S0Oa4, concentrate, and purify via flash chromatography (SiOz, O-
20% EtOAc in Hexane).

o Yield Expectation: 75-85% as a white solid.

Step 2: Acidic Hydrolysis
Reaction: 2-Methoxy-5-(4-methylphenoxy)pyrimidine

5-(4-methylphenoxy)-2(1H)-pyrimidinone

Reagent Equiv.[2][4][5] Conditions

Intermediate from Step 1 1.0 Dissolved in MeOH (10 vol)

Conc. HCI (37%) 5.0 Reflux, 2-4 hours
Procedure:

Dissolve the methoxy intermediate (2.16 g, 10 mmol) in Methanol (20 mL).
e Add concentrated HCI (4 mL) dropwise.

o Heat to reflux (65°C) for 3 hours. A white precipitate often begins to form as the less soluble
pyrimidinone is generated.

e Isolation: Cool the mixture to 0°C.
e Neutralization: Carefully adjust pH to ~6-7 with 4M NaOH or saturated NaHCOs.

« Filtration: Filter the resulting white solid. Wash with cold water (20 mL) and cold ethanol (5
mL).

e Drying: Dry under vacuum at 50°C.

o Yield Expectation: >90%.

Analytical Data & Quality Control

Verify the identity of the final product (Compound 1) using the following specifications.
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Technique

Expected Signal /
Characteristic

Interpretation

1H NMR (DMSO-ds)

2.28 (s, 3H)

Methyl group on phenoxy ring

6.90 (d, 2H), 7.15 (d, 2H)

Para-substituted aromatic
system (AA'BB')

8.25 (s, 2H)

Pyrimidine H-4 and H-6
(Equivalent due to

tautomerism)

11.5-12.0 (br s, 1H)

N-H lactam proton

(Exchangeable)

LC-MS (ESI+)

m/z = 203.1 [M+H]*

Consistent with formula

C11H10N202
Appearance White to off-white powder High purity crystalline solid
Melting Point >220°C (Decomposition) Typical for pyrimidinones

Troubleshooting Guide

e Low Yield in Step 1: Ensure 1,4-dioxane is anhydrous. Oxygen kills the Cu(l) catalyst; ensure

rigorous Nz purging. If conversion is slow, increase Cul loading to 20 mol%.

e N-Arylation Byproduct: If you observe a product with a different NMR pattern (non-equivalent

pyrimidine protons), the coupling may have occurred at the Nitrogen (if using 2-

hydroxypyrimidine directly). This confirms the necessity of the 2-methoxy protection strategy.

Process Workflow Diagram
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I
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(Confirm Ether Formation)
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Workup: Celite Filtration
& Flash Column

l

Step 2: Hydrolysis
(HCI/MeOH, Reflux)

[ Precipitation & Filtration j

Final Product:

5-(4-methylphenoxy)-2(1H)-pyrimidinone

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of 5-(4-methylphenoxy)-2(1H)-pyrimidinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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